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Chemical Profile of Tin Neodecanoate

The table below summarizes the key identifiers and physical properties of tin neodecanoate (specifically the

tin(II) salt) based on industrial product specifications [1].

Property Description / Value

Linear Formula Sn(C₁₀H₁₉O₂)₂ [1]

Compound
Formula

C₂₀H₃₈SnO₄ [1]

Molecular Weight 461.23 g/mol [1]

Appearance Viscous amber liquid [1]

Density 1.16 g/mL [1]

Common
Applications

Industrial catalyst, drying agent, rubber adhesion promoter, bonding agent [1].
Also used as a heat stabilizer in PVC [2].
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A Reference Synthesis Pathway

Although the direct synthesis from SnO is not detailed in the search results, a patent for synthesizing

bismuth neodecanoate outlines a common industrial method for metal neodecanoates. The core reaction

involves a carboxylate exchange between neodecanoic acid and a basic metal compound [3]. The general

workflow is illustrated below.
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Synthesis of bismuth neodecanoate via carboxylate exchange [3]

This method involves [3]:

Reactants: Bismuth hydroxide and neodecanoic acid.
Solvent: Toluene.

Key Steps: Stirring and heating the mixture to facilitate the reaction, which produces water. The
crude product is then purified through liquid-liquid extraction to separate the organic phase containing

the product, followed by distillation to remove the solvent.

For synthesizing tin neodecanoate from SnO, a analogous reaction is likely, where SnO would act as the

basic metal compound reacting with neodecanoic acid.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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